Cas no 2035036-97-4 (4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine)

• Product Name: 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine
• CAS No: 2035036-97-4
• MF: C₁₇H₂₁N₃O₄S₂
• MW: 395.496341466904
• CID: 5379191
• Update Time: 2025-06-08

4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylimidazol-2-yl)sulfonyl-1-[(E)-2-phenylethenyl]sulfonylpiperidine
• 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine

• Inchi： 1S/C17H21N3O4S2/c1-19-13-10-18-17(19)26(23,24)16-7-11-20(12-8-16)25(21,22)14-9-15-5-3-2-4-6-15/h2-6,9-10,13-14,16H,7-8,11-12H2,1H3/b14-9+
• InChI Key： JPYGYRMHVVJVNF-NTEUORMPSA-N
• SMILES： N1(S(/C=C/C2=CC=CC=C2)(=O)=O)CCC(S(C2N(C)C=CN=2)(=O)=O)CC1

Additional information on 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine

Comprehensive Overview of 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine (CAS No. 2035036-97-4)

The compound 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine (CAS No. 2035036-97-4) is a highly specialized sulfonyl-containing derivative of piperidine, which has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring both imidazole and styrenesulfonyl moieties, makes it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has focused on sulfonamide-based compounds due to their versatile biological activities. The presence of the 1-methyl-1H-imidazol-2-yl group in this molecule enhances its ability to interact with biological targets, while the (E)-2-phenylethenesulfonyl moiety contributes to its stability and bioavailability. These features align with current trends in precision medicine and small-molecule drug development, addressing key challenges such as drug resistance and selectivity.

From a synthetic chemistry perspective, CAS No. 2035036-97-4 exemplifies the innovative use of sulfonylation reactions to create complex architectures. Its synthesis often involves multi-step protocols, including N-sulfonylation and cross-coupling reactions, which are topics of high interest in organic chemistry forums and academic publications. The compound’s piperidine core further underscores its relevance, as piperidine derivatives are frequently employed in the design of CNS-active drugs and GPCR ligands.

The pharmacological potential of 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine is also being explored in the context of neurodegenerative diseases and autoimmune disorders. With increasing global emphasis on neuroprotection and immune modulation, this compound’s dual-functional design could offer novel therapeutic avenues. Additionally, its physicochemical properties, such as logP and hydrogen bonding capacity, are critical for optimizing ADME profiles—a recurring theme in medicinal chemistry discussions.

Beyond biomedical applications, this compound’s structural motifs are valuable in material science, particularly for designing functional polymers and supramolecular assemblies. The integration of imidazole and sulfonyl groups into polymeric frameworks can enhance thermal stability and electronic properties, making it relevant for optoelectronic devices and catalysis. Such interdisciplinary relevance ensures that CAS No. 2035036-97-4 remains a subject of active investigation across multiple fields.

In summary, 4-[(1-methyl-1H-imidazol-2-yl)sulfonyl]-1-[(E)-2-phenylethenesulfonyl]piperidine represents a convergence of pharmacology, synthetic chemistry, and materials engineering. Its study addresses pressing questions in drug design, molecular interactions, and functional materials, aligning with contemporary research priorities. As scientific inquiries into sulfonyl derivatives and heterocyclic compounds continue to expand, this compound is poised to play a pivotal role in advancing both theoretical and applied sciences.